3-[(2-Aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride

• IUPAC Name: 3-(2-aminoethylsulfanyl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione;hydrochloride
• InChI: InChI=1S/C12H13FN2O2S.ClH/c13-8-1-3-9(4-2-8)15-11(16)7-10(12(15)17)18-6-5-14;/h1-4,10H,5-7,14H2;1H
• InChI Key: YKKNZWPEIQKCOU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)SCCN.Cl
• Molecular Formula: C12H14ClFN2O2S
• Molecular Weight: 304.77 g/mol
• Solubility: 29.5 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(2-Aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride, also known as levetiracetam hydrochloride, is a widely used antiepileptic drug. It was first approved by the US Food and Drug Administration (FDA) in 1999 for the treatment of partial-onset seizures in adults with epilepsy. Since then, it has been used to treat a variety of seizure disorders, including generalized tonic-clonic seizures and myoclonic seizures.

Scientific Research Applications

Anticancer Activity

3-[(2-Aminoethyl)thio]-1-(4-fluorophenyl)-2,5-pyrrolidinedione hydrochloride has shown potential in cancer research. A derivative of this compound, (R,S)3-[N,N-bis(2-chloroethyl)]-amino-1-(2'-methoxyphenyl)pyrrolidine- 2,5-dione hydrochloride, demonstrated marked antiproliferative effects on mouse Sarcoma 180, L1210, and P388 leukemias (Naik, Ambaye, & Gokhale, 1987).

Corrosion Inhibition

In the field of materials science, specifically corrosion inhibition, derivatives of this chemical have been studied. Methoxy-substituted phenylthienyl benzamidine derivatives, including a derivative with a similar structure, have been investigated as corrosion inhibitors for carbon steel in hydrochloric acid medium. These compounds showed effectiveness in inhibiting corrosion, with their efficiency increasing with the concentration of inhibitors in the test solution (Fouda et al., 2020).

Optical Properties in Polymer Science

In polymer science, the compound's derivatives have been utilized for their electrochromic properties. A copolymer of 1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole with 3,4-ethylene dioxythiophene, a derivative of this compound, was synthesized and characterized. This copolymer showed a range of colors and was used to construct electrochromic devices (Türkarslan et al., 2007).

Antibacterial Properties

In microbiology, derivatives of this compound have been synthesized and tested for their antibacterial activities. Novel N,N'-disubstituted thiourea, 2-amino thiazole, and imidazole-2-thione derivatives were evaluated against several bacterial strains, demonstrating significant antibacterial activity (Kalhor, Salehifar, & Nikokar, 2014).